Cas no 116850-60-3 (4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl-)

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl- structure
116850-60-3 structure
Product Name:4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl-
CAS No:116850-60-3
MF:C10H11N3OS
MW:221.278840303421
CID:179294
PubChem ID:3088005
Update Time:2025-04-19

4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl- Chemical and Physical Properties

Names and Identifiers

    • 4H-1,2,4-Triazole,4-methyl-3-(methylsulfinyl)-5-phenyl-
    • 4-methyl-3-methylsulfinyl-5-phenyl-1,2,4-triazole
    • 3-(Methanesulfinyl)-4-methyl-5-phenyl-4H-1,2,4-triazole
    • 4-Methyl-3-(methylsulfinyl)-5-phenyl-4H-1,2,4-triazole
    • 116850-60-3
    • CHEMBL26516
    • DTXSID30922180
    • 4H-1,2,4-Triazole, 4-methyl-3-(methylsulfinyl)-5-phenyl-
    • SCHEMBL9217722
    • Inchi: 1S/C10H11N3OS/c1-13-9(8-6-4-3-5-7-8)11-12-10(13)15(2)14/h3-7H,1-2H3
    • InChI Key: LXHVERNYCANDQP-UHFFFAOYSA-N
    • SMILES: S(C)(C1=NN=C(C2C=CC=CC=2)N1C)=O

Computed Properties

  • Exact Mass: 221.06243
  • Monoisotopic Mass: 221.062283
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 243
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 67
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.34
  • Boiling Point: 452.3°Cat760mmHg
  • Flash Point: 227.4°C
  • Refractive Index: 1.679
  • PSA: 53.77
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